Cas no 877791-28-1 (N-(4-fluorophenyl)-2,5-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-amine)

• Product Name: N-(4-fluorophenyl)-2,5-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-amine
• CAS No: 877791-28-1
• MF: C₂₀H₁₇FN₄
• MW: 332.374187231064
• CID: 5421374
• Update Time: 2025-06-08

N-(4-fluorophenyl)-2,5-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)-2,5-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine
• N-(4-fluorophenyl)-2,5-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-amine

• Inchi： 1S/C20H17FN4/c1-13-12-18(23-17-10-8-16(21)9-11-17)25-20(22-13)19(14(2)24-25)15-6-4-3-5-7-15/h3-12,23H,1-2H3
• InChI Key： IADSCBRTAOTNAX-UHFFFAOYSA-N
• SMILES： C12=C(C3=CC=CC=C3)C(C)=NN1C(NC1=CC=C(F)C=C1)=CC(C)=N2

Additional information on N-(4-fluorophenyl)-2,5-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-amine

Introduction to N-(4-fluorophenyl)-2,5-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine (CAS No. 877791-28-1)

N-(4-fluorophenyl)-2,5-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine, identified by its CAS number 877791-28-1, is a compound of significant interest in the field of pharmaceutical chemistry. This heterocyclic molecule belongs to the pyrazolo[1,5-a]pyrimidine class, a scaffold known for its broad biological activity and potential therapeutic applications. The presence of a 4-fluorophenyl group and methyl substituents at the 2 and 5 positions of the pyrazole ring, along with a phenyl group at the 3 position, contributes to its unique chemical properties and biological interactions.

The compound's structure is characterized by a fused bicyclic system consisting of a pyrazole ring connected to a pyrimidine ring. This arrangement creates multiple sites for functionalization and interaction with biological targets. The 4-fluorophenyl substituent, in particular, is known to enhance binding affinity and metabolic stability, making it a valuable feature in drug design. The 2,5-dimethyl and 3-phenyl groups further modulate the electronic and steric properties of the molecule, influencing its pharmacokinetic behavior.

In recent years, there has been growing interest in pyrazolo[1,5-a]pyrimidine derivatives due to their demonstrated efficacy in various therapeutic areas. These compounds have shown promise as inhibitors of kinases, enzymes involved in cell signaling pathways, and as modulators of other critical biological processes. For instance, studies have highlighted the potential of such molecules in oncology, where they can interfere with pathways that drive cancer cell proliferation and survival.

The synthesis of N-(4-fluorophenyl)-2,5-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed cyclizations, are often employed to construct the complex heterocyclic core efficiently. The introduction of fluorine at the 4-position of the phenyl ring is particularly challenging but crucial for achieving optimal biological activity.

The pharmacological profile of this compound has been extensively studied in vitro and in vivo. Preclinical data suggest that it exhibits potent inhibitory activity against several target enzymes and receptors relevant to human diseases. Notably, its interaction with protein kinases has been a focus of research due to the critical role these enzymes play in cellular processes. The compound's ability to bind tightly to its target proteins while maintaining favorable pharmacokinetic properties makes it an attractive candidate for further development.

Emerging research also explores the potential applications of N-(4-fluorophenyl)-2,5-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine in treating inflammatory diseases and neurodegenerative disorders. Its molecular structure suggests that it may modulate inflammatory pathways by interacting with cytokine receptors or by inhibiting key enzymes involved in inflammation. Additionally, its ability to cross the blood-brain barrier could make it useful in addressing neurological conditions where drug delivery remains a significant challenge.

The compound's chemical stability under various conditions is another critical aspect that has been thoroughly evaluated. Stability studies under different pH levels, temperatures, and storage conditions provide essential data for formulating effective pharmaceutical products. These studies ensure that the compound maintains its integrity throughout the manufacturing process and remains effective when administered to patients.

In conclusion, N-(4-fluorophenyl)-2,5-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine (CAS No. 877791-28-1) represents a promising lead compound in pharmaceutical research. Its unique structural features and demonstrated biological activity position it as a valuable candidate for further development into novel therapeutic agents. Ongoing studies continue to uncover new insights into its mechanisms of action and potential applications across multiple disease areas.